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Compound of Interest

Compound Name: Undecyl cyclohexanecarboxylate

CAS No.: 94107-44-5

Cat. No.: B12652294

Get Quote

Abstract
This application note details the synthesis, formulation, and tribological characterization of

Undecyl Cyclohexanecarboxylate (UCC). As the industry shifts away from aromatic esters

due to toxicological concerns, cycloaliphatic esters like UCC offer a critical alternative,

providing superior hydrolytic stability compared to linear esters and better biodegradability than

poly-alpha-olefins (PAOs). This guide provides a self-validating protocol for synthesizing UCC

and formulating it as a boundary lubrication additive (1–5 wt%) or solubility improver (10–20

wt%) in Group III and PAO base oils.

Introduction & Scientific Rationale
The "Odd-Carbon" Advantage
While even-numbered carbon chains (C10, C12) are commoditized, the undecyl (C11) chain

offers a unique rheological "sweet spot."
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Volatility vs. Viscosity: C11 provides lower volatility than decyl esters (improving flash point)

while maintaining lower pour points than dodecyl esters (preventing low-temperature

crystallization).

Solubility: The C11 alkyl tail disrupts the crystalline packing often seen in symmetric

C12/C12 esters, enhancing solubility in non-polar PAO matrices.

Structural Mechanism
UCC functions as a Boundary Lubrication (BL) Additive.

Polar Head (Cyclohexyl Ester): The ester carbonyl oxygen possesses a partial negative

charge, facilitating physisorption onto metallic surfaces (Fe). The cyclohexyl ring provides

steric bulk that enhances hydrolytic stability by shielding the ester linkage from water attack,

a common failure mode in linear esters.

Non-Polar Tail (Undecyl): The C11 chain extends into the bulk oil, forming a "brush" layer

that prevents metal-to-metal contact under load.

Synthesis Protocol: Direct Fischer Esterification
Objective: Synthesize >98% pure Undecyl Cyclohexanecarboxylate via acid-catalyzed

dehydration.

Reagents & Equipment
Reactants: Cyclohexanecarboxylic acid (1.05 eq), 1-Undecanol (1.0 eq).

Catalyst: p-Toluenesulfonic acid (p-TSA) (1.0 wt% of total mass).

Solvent: Toluene (30% v/v of reaction volume) – used as an azeotropic entrainer.

Apparatus: 3-neck Round Bottom Flask (RBF), Dean-Stark trap, Reflux condenser, Nitrogen

inlet.

Reaction Workflow (DOT Visualization)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b12652294/docs?utm_src=pdf-body#application-note-undecyl-cyclohexanecarboxylate-as-a-high-performance-lubricant-additive
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12652294?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagent Prep
(Acid + Alcohol + p-TSA)

Reflux (115-120°C)
Dean-Stark Water Removal

 Toluene Monitor Acid Value (AV)
Target: < 2 mg KOH/g

 4-6 Hours
 AV High

Neutralization Wash
(NaHCO3 + Brine)

 AV Target Met Vacuum Distillation
(Remove Solvent & Unreacted)

 Organic Layer Final Product
Undecyl Cyclohexanecarboxylate

 Yield >90%

Click to download full resolution via product page

Figure 1: Step-by-step synthesis workflow for Undecyl Cyclohexanecarboxylate.

Step-by-Step Procedure
Charging: Load 1-undecanol (172.3 g, 1.0 mol) and cyclohexanecarboxylic acid (134.6 g,

1.05 mol) into the RBF. Add 150 mL Toluene and 3.0 g p-TSA.

Reflux: Heat to reflux (~115°C). Water will azeotrope with toluene and collect in the Dean-

Stark trap.

Endpoint: Continue until water evolution ceases (~4-6 hours). Verify completion by titrating

an aliquot; Acid Value (AV) should be < 2 mg KOH/g.

Neutralization: Cool to room temperature. Wash the organic layer twice with 5% NaHCO₃

solution to remove residual acid and catalyst, then once with saturated brine.

Drying: Dry the organic layer over anhydrous MgSO₄ and filter.

Isolation: Remove toluene via rotary evaporation. Perform vacuum distillation (approx. 160°C

at 2 mmHg) to isolate the pure ester.

Formulation & Application Protocol
Context: UCC is most effective when blended into non-polar base oils (Group III or PAO) where

it acts as a solubility improver for other additives (like ZDDP) and a friction modifier.

Blending Specifications
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Component Role
Formulation A
(Anti-Wear)

Formulation B
(High Solubility)

PAO 4 (Poly-alpha-

olefin)
Base Oil 94.0 wt% 79.0 wt%

Undecyl

Cyclohexanecarboxyl

ate

Additive / Co-base 5.0 wt% 20.0 wt%

ZDDP (Zinc

Dialkyldithiophosphate

)

Anti-wear 1.0 wt% 1.0 wt%

Antioxidant (Phenolic) Stabilizer 0.5 wt% 0.5 wt%

Blending Procedure
Heat the PAO base oil to 60°C.

Add Undecyl Cyclohexanecarboxylate slowly under agitation (500 rpm).

Observation Point: The mixture should remain crystal clear. If haze appears, increase

temperature to 70°C.

Add ZDDP and Antioxidants.[1][2] The ester content facilitates the dissolution of the polar

ZDDP molecules, which often struggle to dissolve in pure PAO.

Stir for 60 minutes. Filter through a 5-micron mesh if necessary.

Performance Characterization (Self-Validating
Systems)
To validate the efficacy of the synthesized additive, perform the following standard tribological

tests.

Tribological Mechanism Visualization
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Figure 2: Mechanism of action showing surface adsorption and steric protection.

Key Validation Tests
Test 1: Four-Ball Wear Test (ASTM D4172)

Conditions: 40 kg load, 1200 rpm, 75°C, 60 minutes.

Success Metric:

Pure PAO: Typical Wear Scar Diameter (WSD) ~0.70 mm.

PAO + 5% UCC: Target WSD < 0.55 mm.

Why: The ester adsorbs to the steel balls, creating a sacrificial film that reduces abrasive

wear.

Test 2: High Frequency Reciprocating Rig (HFRR) (ASTM D6079)
Conditions: reciprocation at 50 Hz, 400g load, 60°C.
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Success Metric: Reduction in Coefficient of Friction (COF) from ~0.12 (Pure PAO) to < 0.09

(Formulated).

Test 3: Hydrolytic Stability (ASTM D2619 Modified)
Protocol: Seal oil + water (ratio 3:1) with a copper strip in a bottle at 93°C for 48 hours.

Success Metric: Change in Acid Number < 0.2 mg KOH/g.

Causality: The cyclohexyl ring sterically hinders the ester linkage, preventing the hydrolysis

reaction that plagues linear esters like adipates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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